Cas no 119735-23-8 (Benzoyl chloride,2-fluoro-4,5-dihydroxy-)

• Product Name: Benzoyl chloride,2-fluoro-4,5-dihydroxy-
• CAS No: 119735-23-8
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• CID: 132261
• PubChem ID: 45081660
• Update Time: 2025-04-19

Benzoyl chloride,2-fluoro-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-fluoro-4,5-dihydroxy-
• 2-fluoro-4,5-dihydroxybenzoyl chloride
• Benzoyl chloride, 2-fluoro-4,5-dihydroxy- (9CI)
• 119735-23-8
• DTXSID50664757
• Benzoyl chloride, 2-fluoro-4,5-dihydroxy-
• DB-274954

• Inchi： 1S/C7H4ClFO3/c8-7(12)3-1-5(10)6(11)2-4(3)9/h1-2,10-11H
• InChI Key： MJYMEAHTYNFGHB-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(=C(C=1)O)O)F)=O

Computed Properties

• Exact Mass: 189.98332
• Monoisotopic Mass: 189.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 57.53